
Actiphenol Profile and Antibiotic Comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Actiphenol

CAS No.: 526-02-3

Cat. No.: S3128538
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The table below summarizes the available information on Actiphenol and contrasts it with other common

antibiotic classes for which data is more extensive.

Antibiotic /
Compound

Class
Primary Mechanism of
Action

Key Activity /
Indication

Research Status

Actiphenol Not fully

classified
[1]

Not fully elucidated;

suspected membrane
disruption due to

hemolytic activity [2]

Antifungal; general

hemolysis (potential
virulence factor) [2]

Early-stage

research (natural
product isolate)

[1]

| Polyene Antifungals (e.g., Amphotericin B, Filipin) | Macrolide Polyenes [2] | Binds to ergosterol in fungal

membranes, forming pores and causing leakage [2] | Systemic fungal infections [2] | Clinically approved

(some); well-established [2] | | Bactericidal Agents (e.g., Penicillins, Daptomycin) | Various (e.g., β-lactams,

Lipopeptides) [3] | Directly kills bacteria by inhibiting cell wall synthesis or disrupting membrane [3] |

Various bacterial infections [3] | Clinically approved; widely used [3] | | Bacteriostatic Agents (e.g.,

Tetracyclines, Linezolid) | Various (e.g., Tetracyclines, Oxazolidinones) [3] | Inhibits bacterial protein

synthesis, halting growth [3] | Various bacterial infections [3] | Clinically approved; widely used [3] |
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Available data on Actiphenol primarily comes from studies identifying novel metabolites from Streptomyces

strains.

Natural Source and Isolation: Actiphenol is a secondary metabolite produced by various
Streptomyces strains. It was identified in studies of Indonesian Streptomyces spp. (ICBB8309 and

ICBB8415) aimed at discovering new antibiotic compounds [1]. The compound was isolated
alongside other known antibiotics like naramycin B and sabaramycin, as well as novel

angucyclinones [1].
Hemolytic Activity: Research suggests that the hemolytic properties observed in some soil-derived

Streptomyces isolates may be linked to the production of polyene compounds, which act by forming
pores in eukaryotic cell membranes [2]. This hemolytic activity could potentially serve as a virulence

factor when the bacteria colonize host organisms [2].

Experimental Protocol for Natural Product Isolation

The following workflow outlines a general methodology for the isolation and identification of antibiotics like

Actiphenol from microbial sources, based on procedures described in the research.
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Structure Elucidation
(NMR, Mass Spectrometry)

End: Identification of
Pure Compound (e.g., Actiphenol)

Click to download full resolution via product page

Research Implications and Future Directions

Actiphenol is situated within the critical field of natural product discovery, which remains a vital source of

new antibiotic leads in the face of growing antimicrobial resistance (AMR) [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s3128538?utm_src=pdf-body-img
https://www.smolecule.com/products/s3128538?utm_src=pdf-body
https://www.nature.com/articles/s44259-025-00096-1
https://www.smolecule.com/products/s3128538?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Potential as a Drug Lead: Natural products like Actiphenol, glutarimide-containing polyketides, and

angucyclinones are investigated for their antifungal, antibacterial, and antitumor activities [5] [1].
They provide complex chemical scaffolds that can serve as starting points for developing new

therapeutics.
Challenges in Antibiotic Development: Discovering a new compound is only the first step. The path

to a clinically useful antibiotic is exceptionally challenging and costly, with a high failure rate and
difficult economic landscape that has led many large pharmaceutical companies to exit antibiotic

research and development [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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